Cas no 105192-41-4 (Methanone, (2-amino-5-chlorophenyl)-3-pyridinyl-)

Methanone, (2-amino-5-chlorophenyl)-3-pyridinyl-, is a specialized organic compound featuring a chlorophenyl and pyridinyl moiety linked by a ketone functional group. Its structure, incorporating both aromatic and heterocyclic components, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of an amino group enhances reactivity, facilitating further derivatization, while the chloro substituent contributes to stability and selectivity in reactions. This compound is particularly useful in the development of bioactive molecules, offering precise control over molecular interactions. Its well-defined chemical properties ensure consistent performance in complex synthetic pathways, making it a reliable choice for research and industrial applications.
Methanone, (2-amino-5-chlorophenyl)-3-pyridinyl- structure
105192-41-4 structure
Product Name:Methanone, (2-amino-5-chlorophenyl)-3-pyridinyl-
CAS No:105192-41-4
MF:C12H9ClN2O
MW:232.66566157341
CID:1151140
PubChem ID:13549723
Update Time:2025-05-25

Methanone, (2-amino-5-chlorophenyl)-3-pyridinyl- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (2-amino-5-chlorophenyl)-3-pyridinyl-
    • (2-amino-5-chlorophenyl)-3-pyridinylMethanone
    • (2-amino-5-chlorophenyl)-pyridin-3-ylmethanone
    • DA-32147
    • (2-amino-5-chlorophenyl)(pyridin-3-yl)methanone
    • (2-amino-5-chloro-phenyl)-(pyridin-3-yl)-methanone
    • (2-amino-5-chloro-phenyl)-pyridin-3-yl-methanone
    • MQUCNIRUSYYNTP-UHFFFAOYSA-N
    • 105192-41-4
    • DTXSID40543542
    • SCHEMBL28232
    • Inchi: 1S/C12H9ClN2O/c13-9-3-4-11(14)10(6-9)12(16)8-2-1-5-15-7-8/h1-7H,14H2
    • InChI Key: MQUCNIRUSYYNTP-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)C(C1C=NC=CC=1)=O)N

Computed Properties

  • Exact Mass: 232.04047
  • Monoisotopic Mass: 232.0403406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 56Ų

Experimental Properties

  • PSA: 55.98

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Additional information on Methanone, (2-amino-5-chlorophenyl)-3-pyridinyl-

Comprehensive Overview of Methanone, (2-amino-5-chlorophenyl)-3-pyridinyl- (CAS No. 105192-41-4)

Methanone, (2-amino-5-chlorophenyl)-3-pyridinyl- (CAS No. 105192-41-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and chemical synthesis. This compound, characterized by its unique molecular structure, plays a pivotal role in the development of novel therapeutic agents and advanced materials. Its 2-amino-5-chlorophenyl and 3-pyridinyl moieties contribute to its distinct chemical properties, making it a valuable intermediate in various applications.

In recent years, the demand for Methanone derivatives has surged, driven by their potential in drug discovery and material science. Researchers are particularly interested in its amino-chlorophenyl group, which is known to enhance bioactivity and stability in medicinal compounds. The pyridinyl component further adds to its versatility, enabling interactions with biological targets and facilitating the design of more effective pharmaceuticals. This compound is often explored in the context of kinase inhibitors and receptor modulators, aligning with current trends in precision medicine.

The synthesis of Methanone, (2-amino-5-chlorophenyl)-3-pyridinyl- involves sophisticated techniques, including cross-coupling reactions and selective functionalization. Its CAS No. 105192-41-4 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial research. Given its relevance, this compound is frequently discussed in forums focusing on organic synthesis optimization and green chemistry, reflecting the growing emphasis on sustainable practices in the chemical industry.

From an industrial perspective, Methanone, (2-amino-5-chlorophenyl)-3-pyridinyl- is valued for its scalability and compatibility with modern manufacturing processes. Companies specializing in custom synthesis and contract research often highlight its utility in producing high-purity intermediates for clinical trials. Additionally, its potential applications in agrochemicals and electronic materials have sparked interest among innovators seeking eco-friendly alternatives.

As the scientific community continues to explore the capabilities of CAS No. 105192-41-4, questions about its mechanism of action and structure-activity relationships remain prominent in search queries. Researchers are also investigating its metabolic pathways and toxicological profiles to ensure safety and efficacy in future applications. These inquiries align with broader trends in computational chemistry and AI-driven drug design, where predictive modeling accelerates the discovery of promising compounds.

In conclusion, Methanone, (2-amino-5-chlorophenyl)-3-pyridinyl- represents a fascinating intersection of chemistry and innovation. Its CAS No. 105192-41-4 not only serves as a benchmark for quality but also symbolizes the potential of tailored molecular designs in addressing global challenges. Whether in pharmaceuticals, materials, or beyond, this compound exemplifies the power of strategic chemical engineering in shaping a sustainable future.

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